Cas no 2098106-05-7 (methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate)

• Product Name: methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate
• CAS No: 2098106-05-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5728784
• PubChem ID: 121211995
• Update Time: 2025-10-19

methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate Chemical and Physical Properties

Names and Identifiers

• 2098106-05-7
• methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate
• AKOS026722149
• methyl 2-(3,5-diethylpyrazol-1-yl)ethanimidate
• F2198-2580
• starbld0041476
• 1H-Pyrazole-1-ethanimidic acid, 3,5-diethyl-, methyl ester

• Inchi： 1S/C10H17N3O/c1-4-8-6-9(5-2)13(12-8)7-10(11)14-3/h6,11H,4-5,7H2,1-3H3
• InChI Key： FDBLWYTZJWNXKD-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(=CC(CC)=N1)CC)=N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 274.1±42.0 °C(Predicted)
• pka: 6.40±0.70(Predicted)

Additional information on methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate

Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate (CAS No. 2098106-05-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate, a compound with the chemical identifier CAS No. 2098106-05-7, has emerged as a significant intermediate in the realm of pharmaceutical synthesis. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of 3,5-diethyl-1H-pyrazol-1-yl and acetimidate functional groups, make it a valuable building block for the development of novel drug candidates.

The pyrazole core is a heterocyclic aromatic compound that has garnered considerable attention in medicinal chemistry due to its ability to modulate various biological pathways. Pyrazole derivatives are known to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Among these, the substitution pattern at the 3 and 5 positions with ethyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design.

The acetimidate moiety in Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate adds another layer of functionality to the molecule. Acetimidates are versatile reagents in organic synthesis and have been utilized in various transformations, including cross-coupling reactions and peptide bond formation. The presence of this group facilitates further chemical modifications, enabling the synthesis of more complex structures with tailored biological activities.

Recent advancements in pharmaceutical research have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain pyrazole-based compounds can inhibit kinases and other enzymes involved in cancer progression. The structural motif of Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate aligns well with these requirements, making it a promising candidate for further investigation.

In addition to its role in oncology research, this compound has shown potential in other therapeutic areas. For example, it has been explored as a lead compound for developing treatments against inflammatory diseases. The ability of pyrazole derivatives to interact with inflammatory mediators and modulate immune responses makes them valuable candidates for anti-inflammatory drugs.

The synthesis of Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of ethyl acetoacetate with ethyl acetoacetate under acidic conditions to form an intermediate hydride species. This intermediate is then treated with a suitable hydride donor to yield the desired pyrazole derivative. Subsequent functionalization with acetimidate introduces the acetimidate moiety into the molecule.

The use of modern synthetic techniques has significantly improved the efficiency and scalability of producing Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate. Catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have enabled the introduction of various substituents into the pyrazole core with high precision. These advances have not only enhanced the synthetic pathways but also opened new avenues for exploring structural diversity and biological activity.

From a pharmacological perspective, Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in cancer cells. By inhibiting specific kinases, pyrazole-based compounds can disrupt aberrant signaling networks and induce apoptosis or cell cycle arrest in tumor cells.

Furthermore, the compound has shown promise in preclinical studies as a scaffold for developing antiviral agents. The pyrazole ring can interact with viral proteases and other essential viral proteins, thereby inhibiting viral replication. This property makes it a valuable candidate for combating emerging viral infections.

The versatility of Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate extends beyond its applications in drug discovery. It has also been utilized as a key intermediate in materials science research. Pyrazole derivatives have been incorporated into polymers and coatings to enhance their thermal stability and mechanical properties.

In conclusion, Methyl 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidate (CAS No. 2098106-05-7) is a multifaceted compound with significant potential in pharmaceutical synthesis and beyond. Its unique structural features make it an ideal candidate for developing novel drug candidates targeting various diseases. The ongoing research into this compound underscores its importance as a building block in modern medicinal chemistry.